![molecular formula C11H14O B075662 4-Butylbenzaldehyde CAS No. 1200-14-2](/img/structure/B75662.png)
4-Butylbenzaldehyde
Overview
Description
4-Butylbenzaldehyde (4-BB) is an aromatic aldehyde that has been studied extensively in recent years due to its potential applications in the medical and pharmaceutical fields. 4-BB has a unique molecular structure, which has been found to be beneficial for a variety of synthetic and analytical processes. In
Scientific Research Applications
Thermophysical Properties and Vapor Pressure Data :
- Kosuru et al. (2019) studied the vapor pressure and thermophysical properties of 4-tert-butylbenzaldehyde, a chemical used in fragrances and agricultural chemicals manufacturing. The study measured properties like refractive index, density, viscosity, and surface tension at various temperatures. It was concluded that experimental data are essential as prediction methods were insufficient to accurately predict these properties of 4-tert-butylbenzaldehyde (Kosuru et al., 2019).
Selective Oxidation Processes :
- Auty et al. (1997) and van de Water et al. (2007) researched the oxidation of toluenes to benzaldehydes, including 4-tert-butylbenzaldehyde. These studies focused on the use of cerium(III), hydrogen peroxide, and bromide ion in the oxidation process. The findings shed light on the catalytic mechanisms and factors influencing the reaction’s efficiency and selectivity (Auty et al., 1997) (van de Water et al., 2007).
Linkers for Solid Phase Organic Synthesis :
- Swayze (1997) investigated benzaldehyde derivatives, including 4-hydroxybenzaldehyde, as linkers for solid-phase organic synthesis. The study demonstrated the conversion of these compounds to secondary amines and their derivatization to various amides (Swayze, 1997).
Interfacial Activity Studies :
- Wiśniewski and Szymanowski (1994) studied the interfacial activity of 2-hydroxy-5-tert-butylbenzaldehyde oxime, providing insights into its behavior in different solvent systems (Wiśniewski & Szymanowski, 1994).
Catalytic Oxidation Processes :
- Zhou et al. (2016) explored the catalytic oxidation of 4-tert-butyltoluene to 4-tert-butylbenzaldehyde over cobalt-modified APO-5 zeolite, showing its potential in selective oxidation processes (Zhou et al., 2016).
Photolytically Assisted Oxidation :
- Jones et al. (1998) developed a process for the oxidation of 4-t-butyltoluene to 4-t-butylbenzaldehyde using a photolytically assisted HBr/H2O2 system, highlighting an alternative route for producing this compound (Jones et al., 1998).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is known that benzaldehyde derivatives can interact with various enzymes and proteins, potentially altering their function .
Biochemical Pathways
It is known that benzaldehyde derivatives can participate in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
It is known that benzaldehyde derivatives can be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Butylbenzaldehyde. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .
Biochemical Analysis
Biochemical Properties
4-Butylbenzaldehyde interacts with various enzymes and proteins. It has been shown to inhibit malonic acid decarboxylase, which catalyzes the conversion of malonic acid to succinic acid . It also has inhibitory activity against acetic acid hydrolase, which catalyzes the conversion of acetate to water and carbon dioxide .
Cellular Effects
It is known that the compound can affect enzymatic reactions, which could potentially influence cell function, signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with enzymes. It acts as a noncompetitive inhibitor of certain enzymes, altering their activity and thus affecting the biochemical reactions they catalyze .
Metabolic Pathways
It is known to interact with enzymes involved in the conversion of malonic acid to succinic acid and the conversion of acetate to water and carbon dioxide .
properties
IUPAC Name |
4-butylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-9H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARIREUPIXAKDAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0061616 | |
Record name | Benzaldehyde, 4-butyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1200-14-2 | |
Record name | 4-Butylbenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1200-14-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Butylbenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001200142 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzaldehyde, 4-butyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzaldehyde, 4-butyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-butylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.501 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-BUTYLBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SX6J8M5Z5H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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